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Compound of Interest

Compound Name: Saflufenacil-d7
Cat. No.: B15557860
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive troubleshooting advice and frequently asked questions
(FAQs) to address low recovery of Saflufenacil-d7 during sample extraction. As the deuterated
internal standard, the recovery of Saflufenacil-d7 is critical for the accurate quantification of
Saflufenacil in a sample. The chemical and physical properties of Saflufenacil-d7 are virtually
identical to those of Saflufenacil, making the following data and protocols applicable.

Understanding Saflufenacil-d7: Key Properties

A thorough understanding of the analyte's physicochemical properties is the foundation of a
robust extraction method. Saflufenacil is a weak acid, a characteristic that is crucial for
developing effective SPE and LLE protocols.[1]

Table 1: Physicochemical Properties of Saflufenacil
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Property Value Source
N'-{2-chloro-4-fluoro-5-
[1,2,3,6-tetrahydro-3-
methyl-2,6-dioxo-4-

IUPAC Name _ N [2]
(trifluoromethyl)pyrimidin-
1-yllbenzoyl}-N-isopropyl-
N-methylsulfamide

Molecular Formula C17H17CIFaN4OsS [2]

Molecular Weight 500.9 g/mol [1]

pKa 4.41 +0.025 [21[3]

LogP (o/w) 2.6 [2][4]

Physical State White, odorless powder [2]

| Decomposition Temp.| ~230 °C |[2] |
Table 2: Solubility of Saflufenacil in Various Solvents at 20°C

Solvent Solubility ( g/100 mL) Source

Water (pH 5) 0.0025 [5]

Water (pH 7) 0.21 [5]

Acetone 27.5 [5]

Dichloromethane 24.4 [2]

Acetonitrile 19.4 [5]

Ethyl Acetate 6.55 [5]

Methanol 2.98 [5]

| Toluene | 0.23 |[5] |

© 2026 BenchChem. All rights reserved. 2/5

Tech Support


https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://www.benchchem.com/product/b1680489
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1008R8C.TXT
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://www.researchgate.net/publication/232693445_Saflufenacil_Kixor_Biokinetic_Properties_and_Mechanism_of_Selectivity_of_a_New_Protoporphyrinogen_IX_Oxidase_Inhibiting_Herbicide
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://patents.google.com/patent/WO2021038439A1/en
https://patents.google.com/patent/WO2021038439A1/en
https://patents.google.com/patent/WO2021038439A1/en
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation11/Saflufenacil.pdf
https://patents.google.com/patent/WO2021038439A1/en
https://patents.google.com/patent/WO2021038439A1/en
https://patents.google.com/patent/WO2021038439A1/en
https://patents.google.com/patent/WO2021038439A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

General Troubleshooting Workflow

Low recovery is typically diagnosed by systematically analyzing the fractions from each step of
the extraction process (sample load, wash, and elution). This workflow helps pinpoint where the

analyte is being lost.

Standard SPE Workflow

1. Condition 2. Equilibrate 3. Load Sample 4. Wash 5. Elute

(e.g., Methanol) (e.g., pH 2 Water) (pH < 2.4) (e.g., 5% MeOH) (e.g., Acetonitrile)

Key LLE Relationships for Saflufenacil

Aqueous Sample

_ Organic Solvent
Adjust pH < 2.4 (e.g., Ethyl Acetate)

High Recovery in
Organic Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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